1-(2,4-dichlorobenzyl)-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C19H22Cl2N2O/c1-2-24-19-6-4-3-5-18(19)23-11-9-22(10-12-23)14-15-7-8-16(20)13-17(15)21/h3-8,13H,2,9-12,14H2,1H3
• InChI Key: OMCLQBONVZZJQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H22Cl2N2O
• DSSTOX Substance ID: DTXSID80360018
• Molecular Weight: 365.3 g/mol
• CAS RN: 5270-24-6

Description

1-(2,4-dichlorobenzyl)-4-(2-ethoxyphenyl)piperazine, commonly known as DEEP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DEEP belongs to the class of piperazine derivatives and is known to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

DEEP has been extensively studied for its potential applications in scientific research. One of the most promising applications of DEEP is in the field of neuroscience. DEEP has been shown to selectively inhibit the reuptake of dopamine and norepinephrine, two neurotransmitters that play a crucial role in regulating mood, motivation, and attention. This property of DEEP makes it a potential candidate for the development of new antidepressant and ADHD medications.
In addition to its potential applications in neuroscience, DEEP has also been studied for its antimicrobial properties. DEEP has been shown to exhibit potent antibacterial activity against a range of gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. This property of DEEP makes it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of DEEP is not fully understood, but it is believed to involve the inhibition of the reuptake of dopamine and norepinephrine. DEEP is also known to interact with serotonin receptors, although the exact nature of this interaction is not well understood. DEEP has been shown to have a high affinity for the dopamine transporter (DAT) and the norepinephrine transporter (NET), which are responsible for the reuptake of dopamine and norepinephrine, respectively.
Biochemical and Physiological Effects:
DEEP has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its effects on neurotransmitter reuptake, DEEP has been shown to increase the release of dopamine and norepinephrine in the brain. DEEP has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which plays a crucial role in the regulation of stress and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of DEEP for lab experiments is its selectivity for dopamine and norepinephrine transporters. This selectivity makes it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological processes. However, DEEP also has some limitations for lab experiments. For example, DEEP has a relatively short half-life, which can make it difficult to study its long-term effects. DEEP is also known to exhibit some toxicity at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DEEP. One promising direction is the development of new antidepressant and ADHD medications based on DEEP. Another direction is the development of new antibiotics based on DEEP's antimicrobial properties. Additionally, further research is needed to fully understand the mechanism of action of DEEP and its effects on various physiological and pathological processes. Finally, the development of new synthetic methods for DEEP could lead to more efficient and cost-effective production of this valuable compound.